Cas no 128457-51-2 (BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]-)

BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]- structure
128457-51-2 structure
Product Name:BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]-
CAS No:128457-51-2
MF:C9H13NS
MW:167.27122092247
CID:3385765
PubChem ID:15302959
Update Time:2025-04-21

BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]-
    • 4-((Dimethylamino)methyl)benzenethiol
    • SCHEMBL2215453
    • 128457-51-2
    • AKOS015967958
    • Inchi: 1S/C9H13NS/c1-10(2)7-8-3-5-9(11)6-4-8/h3-6,11H,7H2,1-2H3
    • InChI Key: USDTWEGKVYNZRH-UHFFFAOYSA-N
    • SMILES: C1(S)=CC=C(CN(C)C)C=C1

Computed Properties

  • Exact Mass: 167.07687059Da
  • Monoisotopic Mass: 167.07687059Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 4.2Ų
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